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Compound of Interest

Compound Name: Ethyl(diiodo)germane

CAS No.: 14275-40-2

Cat. No.: B577214 Get Quote

Ethyl(diiodo)germane (CH₃CH₂GeI₂) is an organogermanium compound of significant interest

in specialized synthesis due to the unique reactivity conferred by the carbon-germanium bond

and the two labile iodine atoms. Organogermanium compounds have found applications in

fields ranging from microelectronics to medicinal chemistry.[1] However, unlike more stable

organogermanium species, alkylhalogermanes such as ethyl(diiodo)germane are highly

reactive intermediates. The presence of the Ge-I bonds makes the compound particularly

susceptible to hydrolysis and potentially sensitive to air and light, liberating corrosive and toxic

byproducts.

This guide provides a comprehensive framework for the safe handling, storage, and disposal of

ethyl(diiodo)germane, tailored for researchers and drug development professionals. Given

the absence of extensive, publicly available toxicological data for this specific molecule, this

document is built upon established principles for managing highly reactive organometallic

halides and data from analogous compounds. The core philosophy of this guide is to treat

ethyl(diiodo)germane as a substance with significant unknown hazards and to apply the most

stringent safety protocols to mitigate potential risks.

Hazard Identification and Risk Assessment: A
Profile of a Reactive Intermediate
The primary hazards associated with ethyl(diiodo)germane stem from its high reactivity and

the hazardous nature of its potential decomposition and hydrolysis products.
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Reactivity Hazards
Moisture Sensitivity and Hydrolysis: The most significant reactivity hazard is its violent

reaction with water and other protic solvents. The germanium-iodine bonds are readily

cleaved by water in a hydrolysis reaction to form germanium oxides and hydroiodic acid (HI).

[2][3] Hydroiodic acid is a strong, corrosive acid. This reactivity necessitates handling the

compound under strictly anhydrous conditions.

Air Sensitivity: While Ge-C bonds are generally stable in air, many reactive organometallic

compounds are susceptible to oxidation.[4][5] It is prudent to handle ethyl(diiodo)germane
under an inert atmosphere (e.g., nitrogen or argon) to prevent potential oxidative

decomposition.

Thermal Instability: Organogermanium compounds can undergo thermal decomposition.[6]

The thermolysis of related compounds suggests that heating ethyl(diiodo)germane could

lead to the cleavage of the Ge-C bond, potentially generating volatile and flammable ethyl

radicals and germanium-containing residues.[7]

Incompatibilities: The compound should be considered incompatible with strong oxidizing

agents, bases, acids, and protic solvents (e.g., water, alcohols).[5]

Health Hazards
The health hazards of ethyl(diiodo)germane are not well-documented and must be inferred

from its structure and reactivity.

Inhalation: Inhalation of vapors or aerosols is a primary exposure risk. Upon contact with

moisture in the respiratory tract, it will likely hydrolyze to form hydroiodic acid, causing

severe irritation and chemical burns to the nose, throat, and lungs.[8][9] Symptoms can

include a burning sensation, coughing, wheezing, and shortness of breath, with the potential

for delayed onset of pulmonary edema.[8]

Skin and Eye Contact: Direct contact with the liquid will cause severe skin irritation and

burns due to its corrosive nature and the formation of HI upon contact with skin moisture.[10]

It is expected to cause serious eye damage, potentially leading to permanent vision loss.[11]
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Ingestion: Ingestion is likely to be harmful or fatal. It would cause severe corrosive damage

to the gastrointestinal tract.[11]

Chronic Effects: The long-term toxicological properties have not been investigated.

Prolonged exposure to iodides, in general, can lead to "iodism," with symptoms including

skin rash, running nose, and headache. It may also affect thyroid function.[12]

The following table summarizes the anticipated hazards and the rationale behind these

assessments.

Hazard Category Anticipated Hazard Rationale & Causality

Reactivity
Highly reactive with water,

moisture, and protic solvents.

Ge-I bonds are susceptible to

nucleophilic attack by water,

leading to rapid hydrolysis.[2]

[3]

Potentially air-sensitive.

Organometallic compounds,

especially halides, can be

susceptible to oxidation.[5]

Thermally unstable.

Organogermanium compounds

can decompose upon heating,

breaking Ge-C bonds.[7]

Health - Acute
Corrosive to skin, eyes, and

respiratory tract.

Hydrolyzes on contact with

moisture to form highly

corrosive hydroiodic acid (HI).

[8]

Harmful or fatal if inhaled or

ingested.

Corrosive action and systemic

toxicity of breakdown products.

[9][11]

Health - Chronic
Unknown. Potential for thyroid

effects.

Based on general toxicity of

iodide compounds.[12]
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Engineering Controls and Personal Protective
Equipment (PPE): A System of Proactive Defense
A multi-layered approach to safety, prioritizing engineering controls and supplemented by

rigorous use of PPE, is mandatory.

Engineering Controls
The primary directive is to prevent any contact of the material with the operator or the ambient

environment.

Primary Containment: All handling of ethyl(diiodo)germane must be conducted within a

certified chemical fume hood with a high face velocity or, for more sensitive or larger-scale

operations, an inert-atmosphere glove box.[5][13]

Ventilation: The work area must be well-ventilated to prevent the accumulation of any fugitive

vapors.[14]

Safety Equipment: A certified safety shower and eyewash station must be immediately

accessible within the laboratory.[15]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected to be impervious to the chemical and its

potential byproducts.[5]

Hand Protection: Wear double-gloved nitrile or neoprene gloves. Inspect gloves for any signs

of damage before and during use, and change them frequently.[5][13]

Eye and Face Protection: Chemical safety goggles and a full-face shield are required at all

times to protect against splashes.[5]

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

mandatory. For transfers or operations with a higher risk of splashing, a chemically resistant

apron should be worn over the lab coat.[13]
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Respiratory Protection: For routine operations within a functioning fume hood, respiratory

protection may not be required. However, in the event of a spill or failure of engineering

controls, a full-face respirator with cartridges appropriate for organic vapors and acid gases

or a self-contained breathing apparatus (SCBA) must be available.[9]

Hierarchy of Controls

Personnel Protection

Engineering Controls
(Fume Hood / Glove Box)

Administrative Controls
(SOPs, Training)

Primary Barrier

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
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Researcher

Last Line of Defense
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Caption: Hierarchy of controls for handling ethyl(diiodo)germane.

Safe Handling and Storage Protocols
Strict adherence to established protocols for air- and moisture-sensitive compounds is

essential.[16][17][18]

Storage Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.vinyl.hu/downloads/etil-jodid_msds_angol.pdf
https://www.benchchem.com/product/b577214?utm_src=pdf-body-img
https://www.benchchem.com/product/b577214?utm_src=pdf-body
https://www.fishersci.be/be/en/lab-reporter/2021/issue-1/air-sensitive-chemistry-practical-and-safety-considerations.html
https://eprints.whiterose.ac.uk/id/eprint/190493/1/acs.jchemed.2c00134.pdf
https://pubs.acs.org/doi/10.1021/acs.jchemed.2c00134
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container: Store in a tightly sealed, airtight container, preferably a glass bottle with a Teflon-

lined cap.

Atmosphere: The container headspace should be filled with an inert gas (argon or nitrogen).

[13]

Location: Store in a cool, dry, dark, and well-ventilated area designated for reactive

chemicals. Keep away from heat and sources of ignition.

Segregation: Store separately from incompatible materials, especially water, alcohols, bases,

and oxidizing agents.[5]

Experimental Workflow: Small-Scale Reagent Transfer
This protocol outlines the transfer of ethyl(diiodo)germane using syringe techniques under an

inert atmosphere (Schlenk line).

Preparation:

Ensure all glassware is oven-dried overnight and cooled under a stream of inert gas.

Assemble the reaction apparatus on a Schlenk line.

Purge the entire system with inert gas for at least 15-20 minutes.

Reagent Access:

Secure the ethyl(diiodo)germane reagent bottle in a clamp.

Puncture the septum on the bottle with a needle connected to the inert gas manifold to

ensure positive pressure.

Syringe Transfer:

Take a clean, dry, gas-tight syringe and flush it several times with inert gas from the

manifold.
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Insert the syringe needle into the headspace of the reagent bottle and draw a small

amount of inert gas.

Insert the needle tip below the surface of the liquid and slowly withdraw the desired

volume.

Withdraw a small "cushion" of inert gas into the syringe after the liquid.

Addition to Reaction:

Swiftly and carefully transfer the syringe to the reaction flask.

Insert the needle through the septum of the reaction flask.

Slowly add the reagent dropwise to the reaction mixture.

Once the addition is complete, withdraw the syringe.

Quenching:

Rinse the syringe immediately by drawing up a dry, inert solvent (e.g., hexane) and

expelling it into a dedicated quench beaker containing isopropanol. Repeat this process

three times before cleaning with water.

Preparation Transfer Cleanup

Dry & Assemble
Glassware

Purge with
Inert Gas

Flush Syringe
with Inert Gas Withdraw Reagent Inject into

Reaction Flask
Quench Syringe
in Isopropanol Final Cleaning

Click to download full resolution via product page

Caption: Workflow for transferring air- and moisture-sensitive reagents.

Emergency Response Procedures
Rapid and correct response to an emergency is critical to minimizing harm. All personnel must

be trained on these procedures.[15]
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Personal Exposure
Skin Contact: Immediately move to the safety shower. Remove all contaminated clothing

while flushing the affected area with copious amounts of water for at least 15 minutes.[19]

[20] Seek immediate medical attention.

Eye Contact: Immediately proceed to an eyewash station. Hold the eyelids open and flush

with a gentle stream of water for at least 15-20 minutes.[11][20] Remove contact lenses if

possible. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air at once.[19][21] If breathing is difficult or has

stopped, administer artificial respiration (if trained to do so) and provide oxygen if available.

[22] Seek immediate medical attention.

Ingestion: DO NOT induce vomiting.[22] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.

Spill Response
The response depends on the size of the spill.

Minor Spill (inside a fume hood):

Alert others in the immediate area.

Wearing full PPE, cover the spill with an inert absorbent material like vermiculite or sand.

Do NOT use water or combustible materials like paper towels.

Carefully scoop the absorbed material into a labeled, sealable container for hazardous

waste.

Wipe the area with a cloth dampened with an inert solvent (e.g., hexane), and place the

cloth in the waste container.

Report the incident to the laboratory supervisor.

Major Spill (outside a fume hood or large volume):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.cdc.gov/niosh/npg/firstaid.html
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-IODIDE-CASNO-75-03-03740-EN.aspx
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.moh.gov.sa/en/healthawareness/educationalcontent/firstaid/pages/018.aspx
https://medlineplus.gov/ency/article/007579.htm
https://medlineplus.gov/ency/article/007579.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate the laboratory immediately.

Alert others and activate the fire alarm if necessary.

Close the laboratory doors to contain the vapors.

Call emergency services and the institution's environmental health and safety department.

Do not re-enter the area until cleared by safety professionals.

Spill Occurs

Is the spill large or
outside a fume hood?

Minor Spill Protocol:
1. Alert others.

2. Absorb with inert material.
3. Collect for disposal.

4. Decontaminate area.

No

Major Spill Protocol:
1. EVACUATE the lab.

2. Alert others / Pull alarm.
3. Close lab door.

4. Call Emergency Services.

Yes

Click to download full resolution via product page

Caption: Decision tree for responding to an ethyl(diiodo)germane spill.

Fire Response
Fires involving ethyl(diiodo)germane should be extinguished using a Class D dry powder

extinguisher or carbon dioxide.

DO NOT USE WATER, as it will react violently with the compound.[11]

If the fire is small and can be safely extinguished without risk, proceed with caution.

Otherwise, evacuate and call emergency services.
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Waste Disposal
All waste containing ethyl(diiodo)germane, including contaminated absorbents, used

containers, and quenched materials, must be treated as hazardous waste.

Segregation: Keep organogermanium waste separate from other waste streams, particularly

aqueous waste.[5]

Labeling: Collect waste in a clearly labeled, sealed container. The label should read

"Hazardous Waste: Ethyl(diiodo)germane" and include the appropriate hazard symbols.

Disposal: Arrange for pickup and disposal through your institution's certified environmental

health and safety provider.[23] Do not attempt to dispose of this material down the drain or in

regular trash.

Conclusion
Ethyl(diiodo)germane is a valuable but hazardous synthetic intermediate. Its high reactivity

with moisture, coupled with the corrosive nature of its byproducts, demands the utmost respect

and caution. By implementing robust engineering controls, consistently using appropriate PPE,

and adhering to strict handling and emergency protocols, researchers can effectively mitigate

the risks associated with this compound. A culture of safety, grounded in a thorough

understanding of the potential hazards and proactive risk management, is paramount to

ensuring the well-being of all laboratory personnel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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